Cas no 824948-05-2 (3-Hexynoic acid, 2,2-dimethyl-6-(phenylmethoxy)-, methyl ester)

• Product name: 3-Hexynoic acid, 2,2-dimethyl-6-(phenylmethoxy)-, methyl ester
• CAS No: 824948-05-2
• MF: C₁₆H₂₀O₃
• MW: 260.3282
• CID: 690197
• PubChem ID: 11242422

3-Hexynoic acid, 2,2-dimethyl-6-(phenylmethoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Hexynoic acid, 2,2-dimethyl-6-(phenylmethoxy)-, methyl ester
• methyl 2,2-dimethyl-6-phenylmethoxyhex-3-ynoate
• DTXSID60459893
• 824948-05-2

• Inchi： InChI=1S/C16H20O3/c1-16(2,15(17)18-3)11-7-8-12-19-13-14-9-5-4-6-10-14/h4-6,9-10H,8,12-13H2,1-3H3
• InChI Key： LTMFURXIVFXSLB-UHFFFAOYSA-N
• SMILES： CC(C)(C#CCCOCC1=CC=CC=C1)C(=O)OC

Computed Properties

• Exact Mass: 260.14124450g/mol
• Monoisotopic Mass: 260.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.5Ų